Cas no 188359-24-2 (D-Alloisoleucine,2-methyl-)

• Product Name: D-Alloisoleucine,2-methyl-
• CAS No: 188359-24-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 115265
• PubChem ID: 45086629
• Update Time: 2025-04-18

D-Alloisoleucine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Alloisoleucine,2-methyl-
• (2R,3S)-2-amino-2,3-dimethylpentanoic acid
• D-Alloisoleucine, 2-methyl- (9CI)
• SCHEMBL22636108
• 2-METHYL-D-ALLOISOLEUCINE
• DTXSID90665925
• 188359-24-2

• Inchi： 1S/C7H15NO2/c1-4-5(2)7(3,8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-,7+/m0/s1
• InChI Key： RSPOGBIHKNKRFJ-CAHLUQPWSA-N
• SMILES： OC([C@@](C)([C@@H](C)CC)N)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.5

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives